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Compound of Interest

Compound Name: Dihydrojasmone

Cat. No.: B1670601

A comprehensive guide for researchers, scientists, and drug development professionals on the
physicochemical properties, synthesis, applications, and biological activities of
dihydrojasmone and cis-jasmone.

In the realm of fine chemicals and bioactive molecules, dihydrojasmone and cis-jasmone
represent two important cyclopentenone derivatives with significant applications in the
fragrance, flavor, and agricultural industries. While structurally similar, their distinct chemical
features lead to notable differences in their scent profiles, stability, and biological activities. This
guide provides a detailed comparative analysis of these two compounds, supported by
available data and experimental insights to aid researchers in their selection and application.

Physicochemical Properties: A Tabular Comparison

Dihydrojasmone and cis-jasmone share a common structural backbone but differ in the
saturation of the pentyl side chain. This seemingly minor difference has a significant impact on
their physical and chemical properties, which are summarized below.
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Property Dihydrojasmone cis-Jasmone References
Molecular Formula C11H180 C11H160 [1112]
Molecular Weight 166.26 g/mol 164.25 g/mol [11[2]
Colorless to pale Colorless to pale
Appearance o o [11[2][3]
yellow liquid yellow liquid
Fruity, jasmine-like
with woody and herbal
undertones. Intense, warm-spicy,
Odor Profile Described as having a  fruity, and floral [11131[4115]
more almond and less  (jasmine) odor.
green smell than cis-
jasmone.
Boiling Point 120°C 86°C [1][2]
Flash Point 96°C 121°C [1112]
Density 0.92 g/cm?3 0.941 g/cm? [11[2]
Refractive Index @
1.4760 — 1.4810 1.495-1.501 [2][6]
20°C
o ) Naturally occurs in
Primarily a synthetic , _ _
jasmine flower oil,
molecule, though )
Natural Occurrence o neroli, bergamot, [L1031[7]
found in citrus and ]
) spearmint, and
bergamot orange oil. _
peppermint.
Unstable in acidic Good stability in a
products (except range of pH conditions
Stability fabric conditioners) (3-11), but poor in [1][7]

and very alkaline

detergents.

highly alkaline

environments (pH 14).
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Both dihydrojasmone and cis-jasmone can be synthesized through various routes, often
starting from readily available precursors. The choice of synthesis method can impact yield,
purity, and the isomeric composition of the final product.

Synthesis of Dihydrojasmone

A common method for synthesizing dihydrojasmone involves the intramolecular aldol
condensation of 2,5-undecanedione.[1] This diketone precursor can be prepared by reacting
heptanal with 3-buten-2-one in the presence of a thiazolium salt catalyst.[1] Another approach
starts from levulinic acid, which is converted to a Weinreb amide, followed by reaction with a
Grignard reagent and subsequent cyclization.[8]
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Caption: A common synthetic route to Dihydrojasmone.

Synthesis of cis-Jasmone

The synthesis of cis-jasmone is often more complex due to the need to control the
stereochemistry of the pentenyl side chain. One practical synthesis starts from levulinic acid,
which undergoes a series of transformations including ketalization, reduction, and ultimately a
Wittig reaction to introduce the cis-double bond, followed by cyclization.[9] Another reported
method involves the reaction of 1-chloro-2-pentene with 3-methyl-2-cyclopentene-1-one.[10]
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é Synthesis of cis-Jasmone
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Caption: A multi-step synthesis of cis-Jasmone from levulinic acid.
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Comparative Biological Activity

Both dihydrojasmone and cis-jasmone exhibit interesting biological activities, particularly in
their interactions with insects and plants. These activities are a key consideration for their
application in agriculture and pest management.

Dihydrojasmone: A Molecule with Antifungal and Insect-
Deterrent Properties

Recent studies have highlighted the potential of dihydrojasmone as a biocontrol agent. It has
demonstrated significant antifungal activity, inhibiting the growth of various fungal pathogens.
[11] For instance, it has been shown to be effective against fluconazole-resistant strains of
Candida albicans and Candida parapsilosis.[12] The proposed mechanism of action involves
binding to ergosterol in the fungal membrane.[12]

In the context of insect control, dihydrojasmone acts as a deterrent for certain pests. It has
been shown to deter both larvae and adults of the lesser mealworm (Alphitobius diaperinus).
[12] Furthermore, derivatives of dihydrojasmone have been explored for their antifeedant
properties against insects.[12]

cis-Jasmone: A Plant Activator and Insect
Semiochemical

cis-Jasmone is well-documented as a plant signaling molecule that can induce defense
responses against herbivores.[13][14][15] When applied to plants, it can trigger the production
of volatile organic compounds that attract natural enemies of pests, a phenomenon known as
"indirect defense".[14][15] For example, bean plants treated with cis-jasmone become more
attractive to aphid parasitoids.[16]

Moreover, cis-jasmone itself can act as an insect repellent. It has been found to be
electrophysiologically active and repellent to aphids in laboratory and field studies.[14][16] This
dual action of repelling pests and attracting their predators makes cis-jasmone a promising
candidate for integrated pest management strategies.

Applications: A Comparative Overview
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The distinct properties of dihydrojasmone and cis-jasmone lead to their use in a variety of
applications, with some overlap and some unique areas of utility.

Fragrance and Flavors

Both compounds are valued in the fragrance industry for their jasmine-like aromas.[17][18]
Dihydrojasmone is often used as a less costly alternative to cis-jasmone to impart deepness
in jasmine accords.[1] It is described as having a sweet, floral, and slightly woody aroma that
blends well with floral and woody notes.[18] cis-Jasmone, with its more complex and diffusive
warm-spicy and fruity-floral character, is a key ingredient in high-quality floral fragrances like
jasmine and tuberose.[4][19] In the flavor industry, both are used to enhance fruity and floral
notes in various food products.[18][19]

Agriculture

The biological activities of both molecules have opened up avenues for their use in agriculture.
Dihydrojasmone's antifungal and insect-deterrent properties make it a potential eco-friendly
biocontrol agent.[11][12] cis-Jasmone is being explored as a "plant activator” to enhance crop
resistance to pests by inducing natural defense mechanisms.[17][19] Its ability to repel aphids
and attract their natural enemies has been demonstrated in various crops.[14][15]

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of these compounds
are extensive and can be found in the primary literature. Below is a generalized outline of a
common experimental workflow for evaluating the effect of these compounds on insect
behavior.
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Caption: A generalized workflow for insect behavior bioassays.
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A specific example of a detailed protocol for the synthesis of cis-jasmone from levulinic acid
can be found in the work of Ho and coworkers, which involves multiple steps including
ketalization, reduction, oxidation, Wittig reaction, and cyclization, with purification and
characterization at each step.[9]

Conclusion

Dihydrojasmone and cis-jasmone, while closely related, offer distinct advantages and
applications. Dihydrojasmone serves as a cost-effective fragrance ingredient and shows
promise as a direct antifungal and insect-deterrent agent. cis-Jasmone, on the other hand, is a
highly valued component of fine fragrances and a potent plant defense activator with a dual
mode of action against insect pests. The choice between these two molecules will depend on
the specific requirements of the application, including desired scent profile, stability, and the
targeted biological effect. Further research into their mechanisms of action and the
development of novel derivatives will undoubtedly expand their utility in various scientific and
industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://patents.google.com/patent/CN114409519A/en
https://patents.google.com/patent/CN114409519A/en
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1694888/abstract
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1694888/abstract
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1694888/abstract
https://www.benchchem.com/product/b1670601
https://pmc.ncbi.nlm.nih.gov/articles/PMC3142393/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3142393/
https://www.pnas.org/doi/10.1073/pnas.160241697
https://www.medchemexpress.com/cis-jasmone.html
https://www.researchgate.net/publication/235615230_New_roles_for_cis-jasmone_as_an_insect_semiochemical_and_in_plant_defense
https://www.chemimpex.com/products/34470
https://www.chemicalbull.com/products/dihydrojasmone
https://elchemy.com/product/cis-jasmone-941
https://www.benchchem.com/product/b1670601#dihydrojasmone-vs-cis-jasmone-a-comparative-analysis
https://www.benchchem.com/product/b1670601#dihydrojasmone-vs-cis-jasmone-a-comparative-analysis
https://www.benchchem.com/product/b1670601#dihydrojasmone-vs-cis-jasmone-a-comparative-analysis
https://www.benchchem.com/product/b1670601#dihydrojasmone-vs-cis-jasmone-a-comparative-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670601?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

